Cas no 922021-49-6 (2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide)

2-2-(4-Chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide is a specialized sulfonamide-thiazole hybrid compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 4-chlorobenzenesulfonamide moiety linked to a thiazole ring, further functionalized with an acetamide group bearing a methylsulfanylphenyl substituent. This molecular architecture suggests possible bioactivity, particularly in targeting enzymes or receptors where sulfonamide derivatives are known to interact. The compound’s distinct structural features, including the chlorophenyl and thiazole components, may enhance binding affinity and selectivity in biological systems. Its synthetic versatility also allows for further derivatization, making it a valuable intermediate for developing novel therapeutic agents or biochemical probes.

2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide structure

922021-49-6 structure

Product Name:2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide

CAS No:922021-49-6

MF:C₁₈H₁₆ClN₃O₃S₃

MW:453.985939025879

CID:6223652

PubChem ID:18571928

Update Time:2025-06-15

2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide
- F2322-0243
- 922021-49-6
- 2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide
- 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-(methylthio)phenyl)acetamide
- AKOS024639193
- 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2-methylsulfanylphenyl)acetamide
- Inchi： 1S/C18H16ClN3O3S3/c1-26-16-5-3-2-4-15(16)21-17(23)10-13-11-27-18(20-13)22-28(24,25)14-8-6-12(19)7-9-14/h2-9,11H,10H2,1H3,(H,20,22)(H,21,23)
- InChI Key： MWLMOTOWDBVOJG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(NC1=NC(=CS1)CC(NC1C=CC=CC=1SC)=O)(=O)=O

Computed Properties

Exact Mass: 453.0042326g/mol
Monoisotopic Mass: 453.0042326g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 623
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 150Å²

2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2322-0243-2μmol	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2322-0243-5μmol	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2322-0243-10μmol	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2322-0243-20μmol	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2322-0243-1mg	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2322-0243-2mg	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2322-0243-3mg	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2322-0243-4mg	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2322-0243-5mg	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2322-0243-10mg	2-[2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(methylsulfanyl)phenyl]acetamide	922021-49-6	90%+	10mg	$79.0	2023-05-16

2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide Related Literature

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Additional information on 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide

Comprehensive Overview of 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide (CAS No. 922021-49-6)

The compound 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide (CAS No. 922021-49-6) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a thiazole core with a chlorobenzenesulfonamido moiety and a methylsulfanylphenylacetamide side chain, making it a subject of interest in pharmaceutical and agrochemical research. This compound's intricate design suggests potential applications in targeted biological interactions, particularly in enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide derivatives and thiazole-based compounds has surged due to their versatility in drug discovery. Researchers are actively exploring CAS No. 922021-49-6 for its possible role in addressing challenges like antimicrobial resistance (AMR) and inflammation-related disorders. The 4-chlorobenzenesulfonamido group, in particular, is known for its bioactivity, which aligns with current trends in developing novel small-molecule therapeutics.

The synthesis of 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide involves multi-step organic reactions, including sulfonylation and amidation. Its methylsulfanyl substituent enhances lipophilicity, a property critical for improving membrane permeability in drug candidates. This feature resonates with the growing focus on bioavailability optimization in medicinal chemistry, a topic frequently searched in academic and industrial forums.

From an analytical perspective, CAS No. 922021-49-6 exhibits distinct spectroscopic signatures, such as characteristic NMR peaks and mass fragmentation patterns. These properties facilitate its identification in complex matrices, a recurring theme in quality control discussions within the pharmaceutical sector. Additionally, its stability under varying pH conditions makes it a candidate for formulation studies, another hot topic in drug delivery systems.

Environmental and regulatory considerations for 2-2-(4-chlorobenzenesulfonamido)-1,3-thiazol-4-yl-N-2-(methylsulfanyl)phenylacetamide are equally pertinent. With increasing scrutiny on green chemistry principles, researchers are evaluating sustainable synthesis routes for such compounds. This aligns with global searches for eco-friendly chemical processes and reduced carbon footprint methodologies.

In conclusion, CAS No. 922021-49-6 represents a convergence of structural ingenuity and potential therapeutic utility. Its study addresses contemporary scientific queries, from molecular docking simulations to structure-activity relationship (SAR) analyses, making it a compelling subject for further investigation. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in next-generation bioactive molecule development.